Cas no 100326-56-5 (3,4-Isothiazoledicarbonitrile,5-amino-(9CI))

• Product Name: 3,4-Isothiazoledicarbonitrile,5-amino-(9CI)
• CAS No: 100326-56-5
• MF: C₅H₂N₄S
• MW: 150.16117811203
• CID: 124040
• PubChem ID: 21285251
• Update Time: 2025-04-18

3,4-Isothiazoledicarbonitrile,5-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Isothiazoledicarbonitrile,5-amino-(9CI)
• 100326-56-5
• BZPKVNVQNNDLSH-UHFFFAOYSA-N
• SCHEMBL10687515
• 5-AMINO-1,2-THIAZOLE-3,4-DICARBONITRILE
• 5-aminoisothiazole-3,4-dicarbonitrile
• 3,4-ISOTHIAZOLEDICARBONITRILE,5-AMINO-

• Inchi： 1S/C5H2N4S/c6-1-3-4(2-7)9-10-5(3)8/h8H2
• InChI Key： BZPKVNVQNNDLSH-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C#N)=N1)N

Computed Properties

• Exact Mass: 150.000017g/mol
• Monoisotopic Mass: 150.000017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 150.16g/mol
• XLogP3: 1
• Topological Polar Surface Area: 115Ų